Cas no 1177278-97-5 ((4-Isopropylmorpholin-2-yl)acetic acid)

• Product Name: (4-Isopropylmorpholin-2-yl)acetic acid
• CAS No: 1177278-97-5
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 1072828
• Update Time: 2025-10-15

(4-Isopropylmorpholin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (4-Isopropylmorpholin-2-yl)acetic acid

• Inchi： 1S/C9H17NO3/c1-7(2)10-3-4-13-8(6-10)5-9(11)12/h7-8H,3-6H2,1-2H3,(H,11,12)
• InChI Key： ROJYKBWAOQGTHB-UHFFFAOYSA-N
• SMILES： O1CCN(C(C)C)CC1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Additional information on (4-Isopropylmorpholin-2-yl)acetic acid

Recent Advances in the Study of (4-Isopropylmorpholin-2-yl)acetic Acid (CAS: 1177278-97-5): A Promising Compound in Chemical Biology and Pharmaceutical Research

The compound (4-Isopropylmorpholin-2-yl)acetic acid (CAS: 1177278-97-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug development.

Recent studies have demonstrated that (4-Isopropylmorpholin-2-yl)acetic acid exhibits promising activity as a modulator of key biological pathways, particularly in the context of inflammation and metabolic disorders. Its morpholine core, combined with the isopropyl and acetic acid functional groups, allows for versatile interactions with biological targets, making it a valuable scaffold for medicinal chemistry.

One of the most notable advancements in the study of this compound is its role in the inhibition of specific enzymes involved in inflammatory responses. Researchers have reported that (4-Isopropylmorpholin-2-yl)acetic acid can effectively suppress the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway, which is often overexpressed in chronic inflammatory conditions. This finding opens new avenues for the development of anti-inflammatory drugs with improved selectivity and reduced side effects.

In addition to its anti-inflammatory properties, (4-Isopropylmorpholin-2-yl)acetic acid has shown potential in the treatment of metabolic disorders such as diabetes. Preliminary studies indicate that this compound can enhance insulin sensitivity by modulating the activity of peroxisome proliferator-activated receptors (PPARs), which play a critical role in glucose and lipid metabolism. These findings suggest that (4-Isopropylmorpholin-2-yl)acetic acid could serve as a lead compound for the development of novel antidiabetic agents.

The synthesis of (4-Isopropylmorpholin-2-yl)acetic acid has also been optimized in recent years, with researchers developing more efficient and scalable routes to produce high-purity batches of the compound. These advancements are crucial for facilitating further preclinical and clinical studies, as they ensure a reliable supply of the compound for research purposes.

Despite these promising developments, challenges remain in the translation of (4-Isopropylmorpholin-2-yl)acetic acid into clinical applications. Issues such as bioavailability, pharmacokinetics, and potential off-target effects need to be addressed through comprehensive in vitro and in vivo studies. Nevertheless, the compound's unique structural features and biological activities make it a compelling candidate for continued investigation in the field of drug discovery.

In conclusion, (4-Isopropylmorpholin-2-yl)acetic acid (CAS: 1177278-97-5) represents a promising area of research in chemical biology and pharmaceutical sciences. Its diverse biological activities and potential therapeutic applications underscore the importance of further studies to fully elucidate its mechanisms of action and optimize its pharmacological properties. As research progresses, this compound may pave the way for the development of innovative treatments for inflammatory and metabolic diseases.